N1-(2-methoxyphenyl)-N2-((1-methylpiperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(2-methoxyphenyl)-N-[(1-methylpiperidin-4-yl)methyl]oxamide
• InChI: InChI=1S/C16H23N3O3/c1-19-9-7-12(8-10-19)11-17-15(20)16(21)18-13-5-3-4-6-14(13)22-2/h3-6,12H,7-11H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key: ADTHUZFPIAQQCD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CNC(=O)C(=O)NC2=CC=CC=C2OC
• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol

Description

N1-(2-methoxyphenyl)-N2-((1-methylpiperidin-4-yl)methyl)oxalamide, also known as MMPO, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMPO belongs to the class of oxalamide compounds, which are known for their diverse biological activities.

Scientific Research Applications

Orexin Receptor Antagonists and Binge Eating

Orexins and their receptors play significant roles in modulating feeding, arousal, stress, and drug abuse. Research has investigated compounds like GSK1059865, which show selective antagonism at the Orexin-1 receptor (OX1R), demonstrating a major role of OX1R mechanisms in binge eating. These findings suggest that selective antagonism at OX1R could represent a novel pharmacological treatment for binge eating and possibly other eating disorders with a compulsive component (Piccoli et al., 2012).

Synthesis and Chemical Behavior

A novel synthetic approach has been developed for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, demonstrating the versatility of certain oxalamides in chemical synthesis. This methodology is high yielding and provides a new formula for anthranilic acid derivatives and oxalamides, showcasing their potential in diverse chemical applications (Mamedov et al., 2016).

Molecular Structure and Spectroscopic Analysis

The study of (2-methoxyphenyl)oxalate has provided insights into the molecular characteristics and structural parameters that influence chemical behavior. Through spectroscopic analysis and density functional theory (DFT), detailed information on molecular structure, vibrational frequencies, chemical shifts, and other properties has been elucidated, offering a deeper understanding of its chemical and physical properties (Şahin et al., 2015).

Antioxidant and Antimicrobial Potential

The synthesis of novel 2,6-bis(4-methoxyphenyl)-1-methylpiperidin-4-one oxime esters has revealed significant antioxidant and antimicrobial activities. These compounds, characterized by various spectroscopic techniques, showed promising efficacy in biological assays, highlighting their potential in medicinal chemistry and pharmaceutical applications (Harini et al., 2014).

Pharmacological Treatments and Mechanisms

Research on selective Orexin-1 receptor antagonists has indicated their potential in treating stress-induced hyperarousal without hypnotic effects. These findings underscore the critical role of OX1R in complex emotional behaviors, suggesting that OX1R antagonism could be a novel therapeutic strategy for various psychiatric disorders associated with stress or hyperarousal states (Bonaventure et al., 2015).